Cas no 2549042-73-9 (methyl 2-{(1r,4r)-4-(pyridin-2-yloxy)cyclohexylcarbamoyl}benzoate)

• Product Name: methyl 2-{(1r,4r)-4-(pyridin-2-yloxy)cyclohexylcarbamoyl}benzoate
• CAS No: 2549042-73-9
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6532190
• PubChem ID: 92094315
• Update Time: 2024-01-06

methyl 2-{(1r,4r)-4-(pyridin-2-yloxy)cyclohexylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{(1r,4r)-4-(pyridin-2-yloxy)cyclohexylcarbamoyl}benzoate
• methyl 2-(((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)carbamoyl)benzoate
• methyl 2-[(4-pyridin-2-yloxycyclohexyl)carbamoyl]benzoate
• methyl 2-{[(1r,4r)-4-(pyridin-2-yloxy)cyclohexyl]carbamoyl}benzoate
• AKOS040854904
• F6483-0198
• 2549042-73-9

• Inchi： 1S/C20H22N2O4/c1-25-20(24)17-7-3-2-6-16(17)19(23)22-14-9-11-15(12-10-14)26-18-8-4-5-13-21-18/h2-8,13-15H,9-12H2,1H3,(H,22,23)
• InChI Key： GUITWJDIDHSSEW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CN=1)C1CCC(CC1)NC(C1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 77.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters